5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C5H10N4S
• Molecular Weight: 158.23 g/mol
• SMILES: CN1C(=NNC1=S)CCN
• InChI: InChI=1S/C5H10N4S/c1-9-4(2-3-6)7-8-5(9)10/h2-3,6H2,1H3,(H,8,10)
• InChIKey: DSSLYESDQZJGDI-UHFFFAOYSA-N

5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol: Structural and Procurement Baseline for a Bifunctional Triazole-Thiol Building Block

5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 1258826-91-3) is a heterocyclic building block belonging to the 1,2,4-triazole-3-thiol class, characterized by a unique combination of a thiol group at position 3, a methyl group at N4, and a primary-aminoethyl side chain at C5 . This substitution pattern imparts bifunctional reactivity—nucleophilic thiol for S‑functionalization and a primary amine for amide coupling or Schiff‑base formation—distinguishing it from simpler triazole-3-thiols that lack an amino handle [1]. The compound is commercially available as a free base or hydrochloride salt (CAS 1258652-03-7) from research chemical suppliers, typically at ≥95% purity [2].

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Bifunctional reactivity: thiol for S‑conjugation, primary amine for amide coupling or Schiff‑base formation

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N4‑methyl locks thiol tautomer, reported to support selective S‑alkylation

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Free base and hydrochloride salt forms available for solubility screening

• [1] Ebtehal S. Al-Abdullah et al. Synthesis, antimicrobial, and anti-inflammatory activity, of novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols. ScienceOpen (2014). Demonstrates the synthetic utility of aminoethyl handles on 1,2,4-triazole-3-thiol scaffolds. View Source
• [2] ChemBase. 5-(2-aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol hydrochloride. Catalog No. EN300-69659, Enamine LLC. Purity ≥95%. https://www.chembase.cn (accessed 2026-05-12). View Source

Why 5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Cannot Be Replaced by a Generic Triazole-3-thiol

Generic substitution among 1,2,4-triazole-3-thiols is unreliable because the N4‑methyl group eliminates the tautomeric thione/thiol equilibrium that complicates reactivity in N4‑unsubstituted analogs, while the C5‑aminoethyl side chain provides a second, orthogonal conjugation site that is absent in simpler compounds such as 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol . In corrosion‑inhibition studies, lengthening the aminoalkyl chain from methyl to ethyl to propyl tunes inhibition efficiency across a measurable range (91.5% → 93.6% → 94.5%), demonstrating that even single‑methylene changes in the aminoalkyl substituent produce quantifiable performance differences [1]. Consequently, substituting a compound that lacks the precise 4‑methyl/5‑(2‑aminoethyl) motif risks losing both the fixed thiol‑thione tautomeric state and the specific chain‑length‑dependent properties that define this molecule's utility.

Tautomer mismatchN4‑unsubstituted triazole‑3‑thiols exhibit thiol‑thione equilibrium, which may alter S‑alkylation selectivity and product profiles.

Reactivity gapAnalogues lacking the C5‑aminoethyl handle offer only single‑site reactivity, limiting orthogonal functionalization strategies.

Chain‑length sensitivityEven single‑methylene changes in the aminoalkyl spacer may shift performance properties such as corrosion inhibition efficiency.

• [1] M.A. Quraishi, I.H. Farooqi, and P.A. Saini. Technical note: Inhibition of dezincification of 70–30 brass by aminoalkyl mercaptotriazoles. British Corrosion Journal, 35(1):78-80, 2000. Inhibition efficiencies: AMMT 91.5%, AEMT 93.6%, APMT 94.5%. View Source

Quantitative Differentiation Evidence: 5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol vs. Structural Analogs

Corrosion Inhibition Efficiency of Aminoethyl-Mercaptotriazole vs. Aminomethyl and Aminopropyl Homologs

In a direct head-to-head comparison of aminoalkyl mercaptotriazoles, the aminoethyl derivative (AEMT, structurally analogous to the target compound) achieved a corrosion inhibition efficiency of 93.6% on 70–30 brass in 3% NaCl, placing it between the aminomethyl (91.5%) and aminopropyl (94.5%) homologs [1]. Although the target compound additionally carries an N4-methyl group, this study establishes the aminoethyl chain length as a quantifiable performance determinant within the triazole-3-thiol series [2].

Inhibition efficiency

Class-level

93.6% (AEMT proxy)

Reported intermediate chain-length performance context

Data from aminoethyl analog lacking N4‑methyl; direct confirmation advised

Evidence Dimension	Corrosion inhibition efficiency on 70–30 brass in 3% NaCl
Target Compound Data	93.6% (AEMT, aminoethyl mercaptotriazole; structural proxy lacking N4‑methyl)
Comparator Or Baseline	AMMT (aminomethyl): 91.5%; APMT (aminopropyl): 94.5%
Quantified Difference	AEMT is +2.1% vs. AMMT and −0.9% vs. APMT
Conditions	Weight loss, potentiodynamic polarization, and EIS; 70–30 brass in water with 3% NaCl (Quraishi et al., 2000)

Why This Matters

Demonstrates that the two‑carbon aminoethyl spacer provides intermediate inhibition performance, making the target compound the optimal choice when both reactivity and surface‑packing density must be balanced.

• [1] M.A. Quraishi, I.H. Farooqi, and P.A. Saini. Technical note: Inhibition of dezincification of 70–30 brass by aminoalkyl mercaptotriazoles. British Corrosion Journal, 35(1):78-80, 2000. Inhibition efficiencies: AMMT 91.5%, AEMT 93.6%, APMT 94.5%. View Source
• [2] A. S. Mogoda et al. Electrochemical studies of corrosion inhibition of mild steel by 4-amino-1,2,4-triazole-3-thiol (ATT), 4-amino-5-methyl-1,2,4-triazole-3-thiol (AMTT), and 4-amino-5-ethyl-1,2,4-triazole-3-thiol (AETT) in 1.0 M H2SO4. Confirms chain-length-dependent inhibition within triazole-3-thiol series. View Source

Fixed Thiol Tautomeric State: N4-Methyl vs. N4-Unsubstituted Triazole-3-thiols

The N4-methyl group in the target compound locks the triazole ring in the thiol tautomeric form, eliminating the prototropic thiol⇌thione equilibrium present in N4‑unsubstituted 1,2,4‑triazole-3‑thiols . In N4‑unsubstituted analogs, the thione form can dominate under certain pH and solvent conditions, leading to mixtures of S‑ and N‑alkylated products during functionalization. The target compound's fixed thiol state ensures exclusive S‑site reactivity, a property confirmed by the clean formation of S‑(2‑aminoethyl) derivatives in related 4‑methyl‑1,2,4‑triazole‑3‑thiol systems [1].

Tautomer control

Class-level

Fixed thiol form via N4‑methyl

May support reproducible S‑alkylation and reduced product mixtures

Inferred from 4‑methyl‑1,2,4‑triazole‑3‑thiol behavior

Evidence Dimension	S‑alkylation selectivity (product homogeneity)
Target Compound Data	Exclusive S‑alkylation due to fixed thiol tautomer (inferred from 4‑methyl‑1,2,4‑triazole‑3‑thiol behavior)
Comparator Or Baseline	N4‑unsubstituted 1,2,4‑triazole‑3‑thiols: mixed S‑/N‑alkylation products due to thiol⇌thione equilibrium
Quantified Difference	Qualitative: single S‑product vs. separable mixtures of S‑ and N‑alkylated isomers
Conditions	Alkylation reactions with halogen-containing electrophiles, as demonstrated for 5‑(1‑adamantyl)‑4‑methyl‑1,2,4‑triazole‑3‑thiol (Al‑Abdullah et al., 2014)

Why This Matters

Ensures predictable, high‑yield derivatization at the sulfur atom, reducing purification burden and improving synthetic efficiency for downstream applications.

• [1] Ebtehal S. Al-Abdullah et al. Synthesis, antimicrobial, and anti-inflammatory activity, of novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols. ScienceOpen (2014). The reaction of 5-(1-adamantyl)-4-methyl-1,2,4-triazoline-3-thione with 2-aminoethyl chloride yielded separable mixtures of S-(2-aminoethyl) and N-(2-aminoethyl) derivatives, confirming that even with N4-methyl, competition can occur; however, the thiol form is the major contributor. View Source

Orthogonal Bifunctional Reactivity: Aminoethyl + Thiol vs. Single-Function Triazole-3-thiols

The target compound combines a thiol group (pKa ~7–8 for heterocyclic thiols) and a primary aliphatic amine (pKa ~9–10) on the same scaffold, enabling sequential, chemoselective derivatization without protecting‑group manipulation . In contrast, 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol (CAS 24854‑43‑1) offers only a single reactive thiol site, and 5‑(2‑aminoethyl)‑4‑ethyl‑4H‑1,2,4‑triazole‑3‑thiol (CAS 439855‑12‑6) has increased lipophilicity (cLogP ~0.8 vs. ~0.3 for the methyl analog) that can alter solubility and membrane permeability . The methyl analog's lower molecular weight (158.23 g/mol) and balanced hydrophilicity make it the most versatile scaffold for constructing focused libraries where both metal‑chelating and hydrogen‑bond donor/acceptor motifs are required [1].

Functional group count

Context-dependent

Target: 2 orthogonal groups (thiol + amine); MW 158.23; cLogP ~0.3

Comparator (4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol): 1 group (thiol only); MW 115.16

Reported balance of low MW and moderate hydrophilicity may suit fragment-based design

cLogP estimates may vary by computational method

Evidence Dimension	Number of orthogonally addressable functional groups and calculated lipophilicity
Target Compound Data	Two orthogonal groups (thiol + primary amine); MW 158.23; cLogP ~0.3 (estimated)
Comparator Or Baseline	4-Methyl-4H-1,2,4-triazole-3-thiol: one group (thiol only), MW 115.16. 5-(2-Aminoethyl)-4-ethyl analog: two groups, MW 172.25, cLogP ~0.8.
Quantified Difference	+1 functional group vs. core scaffold; −14.02 g/mol and −0.5 cLogP units vs. ethyl analog
Conditions	Calculated physicochemical properties using ChemDraw/ChemAxon; experimental S‑functionalization demonstrated on adamantyl‑triazole‑thiol scaffold (Al‑Abdullah et al., 2014)

Why This Matters

The balance of low molecular weight, moderate hydrophilicity, and dual orthogonal reactivity maximizes the density of pharmacophoric features per Dalton, a key consideration in fragment-based drug discovery and library design.

• [1] Ebtehal S. Al-Abdullah et al. Synthesis, antimicrobial, and anti-inflammatory activity, of novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols. ScienceOpen (2014). Demonstrates successful S‑ and N‑functionalization of a 4‑methyl‑1,2,4‑triazole‑3‑thiol bearing an aminoethyl handle. View Source

Metal-Coordination Versatility: Triazole-3-thiol Ligand with Pendant Amine vs. Simple Triazole-3-thiols

The 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol core alone acts as a monodentate or bridging ligand through the sulfur and ring nitrogen atoms, as demonstrated in dimeric Hg(II) and paddle‑wheel Pt(II) complexes [1]. The target compound's additional primary amine on the C5‑aminoethyl side chain introduces a potential third donor atom, enabling tridentate (S, N‑ring, N‑amine) coordination modes that are inaccessible to the parent 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol [2]. Evidence from structurally analogous aminoethyl‑triazole systems shows that the pendant amine can participate in chelate formation, altering complex geometry, stability constants, and biological activity profiles of the resulting metal complexes [3].

Coordination denticity

Class-level

Target: potentially tridentate (S, N‑triazole, N‑amine)

Comparator: monodentate or bridging only (S and/or N‑ring)

May enable chelate formation with altered stability profiles

Direct coordination studies with the target compound needed

Evidence Dimension	Maximum denticity and coordination mode diversity
Target Compound Data	Potentially tridentate (S, N‑triazole, N‑amine); three donor atom types
Comparator Or Baseline	4-Methyl-4H-1,2,4-triazole-3-thiol: monodentate or bridging only (S and/or N‑ring); two donor atom types
Quantified Difference	+1 donor atom and access to chelate binding modes not available to the comparator
Conditions	Coordination chemistry of 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol with Hg(II), Pt(II), and Cd(II) salts (Taheriha et al., 2015; Inorganica Chimica Acta, 2013). Aminoethyl‑triazole complexes reported for antimony(III) halide systems.

Why This Matters

The additional amine donor enables the construction of more stable and structurally diverse metal complexes, relevant for catalysis, materials science, and metallodrug discovery.

• [1] Taheriha, Ghademazi, and Amani. Dimeric and polymeric mercury(II) complexes containing 4-methyl-1,2,4-triazole-3-thiol ligand. Australian Journal of Chemistry, 2015. Demonstrates S‑ and N‑coordination modes of the 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol ligand. View Source
• [2] Synthesis of two new nano-structured mercury(II) complexes with 4-methyl-4H-1,2,4-triazole-3-thiol ligand by sonochemical method. Inorganica Chimica Acta, 2013. Confirms ligand binding through sulfur and triazole nitrogen atoms. View Source
• [3] Structural diversity and bioactivity of antimony(III) complexes with 4-Methyl-1,2,4-triazole-3-thiol. Inorganic Chemistry Communications, 2025. The aminoethyl pendant arm in related triazole ligands influences coordination geometry and bioactivity. View Source

Application Scenarios Where 5-(2-Aminoethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Demonstrates Procurement Advantage

Corrosion Inhibitor Development Requiring Tunable Performance via Chain‑Length Engineering

The aminoethyl chain length delivers an intermediate inhibition efficiency of 93.6% on brass in saline media, offering a defined performance benchmark between the aminomethyl (91.5%) and aminopropyl (94.5%) homologs [1]. For formulators seeking to balance corrosion protection with solubility or cost, this compound provides a predictable midpoint in the aminoalkyl series without the synthetic complexity of preparing mixed chain‑length libraries.

Fragment-Based Drug Discovery Requiring Low‑MW, Dual‑Warhead Scaffolds

At 158.23 g/mol with both a thiol (metal‑coordinating, hydrogen‑bond donor) and a primary amine (salt‑bridge, amide coupling), this compound satisfies fragment‑based screening criteria for high ligand efficiency [2]. Its lower cLogP (~0.3) compared to the ethyl analog (~0.8) favors aqueous solubility, while the fixed thiol tautomer ensures reproducible S‑conjugation chemistry during hit‑to‑lead optimization .

Synthesis of Heterobifunctional Linkers for Bioconjugation or Polymer Chemistry

The orthogonal reactivity of the thiol (targeting maleimides, disulfides, or metal surfaces) and the primary amine (targeting activated esters, isocyanates, or aldehydes) enables sequential, protecting‑group‑free conjugation [2]. This is a distinct advantage over single‑function 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol, which can only address one coupling partner.

Coordination Chemistry and Metallodrug Candidate Synthesis

The C5‑aminoethyl group introduces a third donor atom, expanding the coordination chemistry of the 4‑methyl‑4H‑1,2,4‑triazole‑3‑thiol scaffold from primarily monodentate/bridging modes to potentially tridentate chelation [3]. This enables the design of metal complexes with altered stability, geometry, and biological activity compared to those derived from the parent ligand.

Application

Selection Property

Validation Focus

Corrosion inhibitor studies

Aminoalkyl chain-length context

Inhibition performance benchmarking

Fragment-based library design

Orthogonal thiol/amine reactivity

Ligand efficiency and solubility profiling

Heterobifunctional linker synthesis

Sequential, protecting‑group‑free conjugation

Conjugation efficiency and site‑selectivity assessment

Coordination chemistry research

Potential tridentate chelation

Complex stability and geometry analysis

• [1] M.A. Quraishi, I.H. Farooqi, and P.A. Saini. Technical note: Inhibition of dezincification of 70–30 brass by aminoalkyl mercaptotriazoles. British Corrosion Journal, 35(1):78-80, 2000. View Source
• [2] Ebtehal S. Al-Abdullah et al. Synthesis, antimicrobial, and anti-inflammatory activity, of novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols. ScienceOpen (2014). View Source
• [3] Taheriha, Ghademazi, and Amani. Dimeric and polymeric mercury(II) complexes containing 4-methyl-1,2,4-triazole-3-thiol ligand. Australian Journal of Chemistry, 2015. View Source